Cas no 1454913-78-0 (2-{(tert-Butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid)

2-{(tert-Butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid structure
1454913-78-0 structure
Product Name:2-{(tert-Butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid
CAS No:1454913-78-0
MF:C10H16F3NO4
MW:271.233553886414
CID:4757920
Update Time:2023-11-22

2-{(tert-Butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
    • Z2232973364
    • 2-((tert-butoxycarbonyl)amino)-5,5,5-trifluoropentanoic acid
    • 5,5,5-trifluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • 2-{(tert-Butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid
    • Inchi: 1S/C10H16F3NO4/c1-9(2,3)18-8(17)14-6(7(15)16)4-5-10(11,12)13/h6H,4-5H2,1-3H3,(H,14,17)(H,15,16)
    • InChI Key: YRXRZBPEGLIKRH-UHFFFAOYSA-N
    • SMILES: FC(CCC(C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 309
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.6

2-{(tert-Butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B813535-25mg
2-{[(tert-Butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic Acid
1454913-78-0
25mg
$ 133.00 2023-04-18
TRC
B813535-50mg
2-{[(tert-Butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic Acid
1454913-78-0
50mg
$ 190.00 2023-04-18
TRC
B813535-250mg
2-{[(tert-Butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic Acid
1454913-78-0
250mg
$ 873.00 2023-04-18
TRC
B813535-500mg
2-{[(tert-Butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic Acid
1454913-78-0
500mg
$ 1499.00 2023-04-18
TRC
B813535-1g
2-{[(tert-Butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic Acid
1454913-78-0
1g
$ 3000.00 2023-09-08
Enamine
EN300-195222-0.05g
2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
1454913-78-0 95%
0.05g
$200.0 2023-11-13
Enamine
EN300-195222-0.1g
2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
1454913-78-0 95%
0.1g
$298.0 2023-11-13
Enamine
EN300-195222-0.25g
2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
1454913-78-0 95%
0.25g
$425.0 2023-11-13
Enamine
EN300-195222-0.5g
2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
1454913-78-0 95%
0.5g
$668.0 2023-11-13
Enamine
EN300-195222-1g
2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
1454913-78-0 95%
1g
$857.0 2023-11-13
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